- Synthesis and characterization of pharmacopeial impurities of an antihypertensive drug, carvedilolIndian Journal of Heterocyclic Chemistry, 2013, 22(3), 237-242,
Cas no 918903-20-5 (Carvedilol Bis-carbazole)
Carvedilol Bis-carbazole structure
Carvedilol Bis-carbazole Properties
Names and Identifiers
-
- 2-Propanol,1,1'-[[2-(2-methoxyphenoxy)ethyl]imino]bis[3-(9H-carbazol-4-yloxy)-
- Carvedilol Bis-carbazole
- 1-(9H-carbazol-4-yloxy)-3-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]-[2-(2-methoxyphenoxy)ethyl]amino]propan-2-ol
- 3,3'-[2-(2-Methoxyphenoxy)ethylazanediyl]bis[1-(9H-carbazol-4-yloxy)propan-2-ol]
- Carvedilol Related Compound B
- UNII-56RX0K2UL0
- 1,1′-{[2-(2-Methoxyphenoxy)ethyl]nitrilo}bis[3-(9H-carbazol-4-yloxy)-propan-2-ol]
- 3,3′-[2-(2-Methoxyphenoxy)ethylazanediyl]bis[1-(9H-carbazol-4-yloxy)propan-2-ol]
- 1,1′-[[2-(2-Methoxyphenoxy)ethyl]imino]bis[3-(9H-carbazol-4-yloxy)-2-propanol] (ACI)
- 1,1'-[[2-(2-Methoxyphenoxy)ethyl]nitrilo]bis[3-(9H-carbazol-4-yloxy)propan-2-ol]
- +Expand
-
- MFCD18252618
- JRLQBMKMDMZBGW-UHFFFAOYSA-N
- 1S/C39H39N3O6/c1-45-34-16-6-7-17-35(34)46-21-20-42(22-26(43)24-47-36-18-8-14-32-38(36)28-10-2-4-12-30(28)40-32)23-27(44)25-48-37-19-9-15-33-39(37)29-11-3-5-13-31(29)41-33/h2-19,26-27,40-41,43-44H,20-25H2,1H3
- OC(CN(CC(COC1C2=C(NC3C2=CC=CC=3)C=CC=1)O)CCOC1C(OC)=CC=CC=1)COC1C2=C(NC3C2=CC=CC=3)C=CC=1
Computed Properties
- 645.28400
Experimental Properties
- 6.52480
- 112.20000
- 905.6±65.0 °C at 760 mmHg
- >143°C
- 0.0±0.3 mmHg at 25°C
- 501.5±34.3 °C
- Chloroform (Slightly, Heated), DMSO (Slightly), Methanol (Slightly)
- 1.3±0.1 g/cm3
Carvedilol Bis-carbazole Price
Carvedilol Bis-carbazole Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 8 h, rt → 110 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Solvents: 1,2-Dimethoxyethane ; rt → 65 °C; 2 h, 65 °C
Reference
- Synthesis and Characterization of Potential Impurities of Carvedilol, an Antihypertensive DrugSynthetic Communications, 2011, 41(1), 85-93,
Synthetic Circuit 3
Reaction Conditions
Reference
- Process for preparation of carvedilol, European Patent Organization, , ,
Carvedilol Bis-carbazole Raw materials
- 1,1′-Iminobis[3-(9H-carbazol-4-yloxy)-2-propanol]
- 2-(2-Aminoethoxy)anisole
- 4-(2,3-Epoxypropoxy)carbazole
- 1-(2-Chloroethoxy)-2-methoxybenzene
Carvedilol Bis-carbazole Preparation Products
Carvedilol Bis-carbazole Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:918903-20-5)
TANG SI LEI
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Carvedilol Bis-carbazole Related Literature
-
Mathilde Lepoitevin,Bastien Jamilloux,Mikhael Bechelany,Emmanuel Balanzat,Jean-Marc Janot,Sebastien Balme RSC Adv., 2016,6, 32228-32233
-
2. Back cover
-
Mehdi Elsayed Moussa,Jana Schiller,Michael Seidl,Pavel A. Shelyganov,Manfred Scheer New J. Chem., 2021,45, 1800-1804
-
4. Anodization strategy to fabricate nanoporous gold for high-sensitivity detection of p-nitrophenolJunling Xu,Tianyi Kou,Zhonghua Zhang CrystEngComm, 2013,15, 7856-7862
-
Kosuke Ono,Ryo Aizawa,Taiki Yamano,Suguru Ito,Nobuhiro Yasuda,Kohei Johmoto,Hidehiro Uekusa,Nobuharu Iwasawa Chem. Commun., 2014,50, 13683-13686
-
Baojiu Chen,Xiangping Li,Jinsu Zhang,Jiashi Sun,Haiyang Zhong,Lihong Cheng,Shaobo Fu,Hua Zhong,Yizhuo Wang,Xiangqing Zhang,Haiping Xia,Ruinian Hua J. Mater. Chem. C, 2013,1, 2338-2344
-
Pragati K. Prasad,Rambabu N. Reddi,Sudalai Arumugam Org. Biomol. Chem., 2018,16, 9334-9348
-
10. Bisulfate transport in hydrogels for self-healable and transparent thermoelectric harvesting films†Cheolhyun Cho,Byeonggwan Kim,Sienoh Park,Eunkyoung Kim Energy Environ. Sci., 2022,15, 2049-2060
918903-20-5 (Carvedilol Bis-carbazole) Related Products
- 95094-00-1(2-Propanol,1-(9H-carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl]amino]-, (2S)-)
- 142227-49-4(4'-Hydroxyphenyl Carvedilol)
- 95093-99-5(2-Propanol,1-(9H-carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl]amino]-, (2R)-)
- 1261395-96-3(4-Hydroxycarvedilol D5)
- 142227-51-8(Phenol,3-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-4-methoxy-)
- 123372-14-5(Phenol,2-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-, (R)- (9CI))
- 123372-13-4(Phenol,2-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-, (S)- (9CI))
- 146574-43-8(9H-Carbazol-3-ol,4-[2-hydroxy-3-[[2-(2-methoxyphenoxy)ethyl]amino]propoxy]-)
- 72956-44-6(Phenol,2-[2-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]amino]ethoxy]-)
- 929106-58-1
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